4-(benzofuran-2-carbonyl)-5-(4-(tert-butyl)phenyl)-1-(2-(dimethylamino)ethyl)-3-hydroxy-1H-pyrrol-2(5H)-one

• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-2-(4-tert-butylphenyl)-1-[2-(dimethylamino)ethyl]-4-hydroxy-2H-pyrrol-5-one
• InChI: InChI=1S/C27H30N2O4/c1-27(2,3)19-12-10-17(11-13-19)23-22(25(31)26(32)29(23)15-14-28(4)5)24(30)21-16-18-8-6-7-9-20(18)33-21/h6-13,16,23,31H,14-15H2,1-5H3
• InChI Key: ZEMZUKHDNLYQPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2C(=C(C(=O)N2CCN(C)C)O)C(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C27H30N2O4
• Molecular Weight: 446.5 g/mol

Description

4-(benzofuran-2-carbonyl)-5-(4-(tert-butyl)phenyl)-1-(2-(dimethylamino)ethyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C27H30N2O4 and its molecular weight is 446.547. The purity is usually 95%.
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Scientific Research Applications

Solvent Selection for Molecular Systems

A study by Walker et al. (2011) explored the solubility of organic materials in different solvents, using cohesive energy densities to optimize solvent selection for organic electronics applications. This systematic approach could be relevant for the dissolution and processing of similar complex organic compounds in the fabrication of organic electronic devices (Walker et al., 2011).

Fluorescent Probes for CO2 Detection

Wang et al. (2015) developed novel fluorescent probes based on the pyrrole core for the detection of low levels of CO2. Such compounds exhibit aggregation-enhanced emission (AEE) features, making them suitable for real-time, selective, and quantitative detection of CO2, potentially applicable in environmental monitoring and medical diagnostics (Wang et al., 2015).

Genotoxicity Assessment

Chen et al. (2008) evaluated the genotoxic effects of various chemicals, including tert-butyl compounds, on human lymphocytes. This research highlights the importance of assessing the potential health risks associated with exposure to complex organic compounds (Chen et al., 2008).

Non-Linear Optical Materials

Singh et al. (2014) characterized a pyrrole-containing chalcone derivative for its potential as a non-linear optical (NLO) material. The study of the optical properties and reactivity of such compounds can lead to the development of materials for photonic and optoelectronic applications (Singh et al., 2014).

Catalysis and Organic Synthesis

Research on catalysts, such as the work by Gregg and Cutler (1994), often involves complex organic molecules. The study of catalytic processes can lead to more efficient synthesis methods for a wide range of chemical compounds, including pharmaceuticals and polymers (Gregg & Cutler, 1994).